(4E)-5-(3-ethoxy-4-hydroxyphenyl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-1-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-2,3-dione

• CAS No.: 4873-79-4
• Molecular Formula: C22H20N2O7
• Molecular Weight: 424.4 g/mol
• IUPAC Name: 2-(3-ethoxy-4-hydroxyphenyl)-4-hydroxy-3-(5-methylfuran-2-carbonyl)-1-(5-methyl-1,2-oxazol-3-yl)-2H-pyrrol-5-one
• InChI: InChI=1S/C22H20N2O7/c1-4-29-16-10-13(6-7-14(16)25)19-18(20(26)15-8-5-11(2)30-15)21(27)22(28)24(19)17-9-12(3)31-23-17/h5-10,19,25,27H,4H2,1-3H3
• InChI Key: HBPDTLBBQROETM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2C(=C(C(=O)N2C3=NOC(=C3)C)O)C(=O)C4=CC=C(O4)C)O

Description

The compound (4E)-5-(3-ethoxy-4-hydroxyphenyl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-1-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-2,3-dione belongs to the pyrrolidine-2,3-dione class, characterized by a bicyclic structure with diverse substituents influencing physicochemical and biological properties. Key structural features include:

• 3-Ethoxy-4-hydroxyphenyl group: Enhances hydrogen bonding and solubility.
• Hydroxy(5-methylfuran-2-yl)methylidene moiety: Contributes to π-π stacking and metabolic stability.
• 5-Methyl-1,2-oxazol-3-yl group: Modulates electronic effects and bioavailability.

Pyrrolidine-2,3-diones are noted for antimicrobial, anticancer, and enzyme inhibitory activities .

Biological Activity

The compound (4E)-5-(3-ethoxy-4-hydroxyphenyl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-1-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-2,3-dione , also known by its CAS number 4873-79-4 , is a complex organic molecule with significant potential in medicinal chemistry. Its unique structural features suggest diverse biological activities, making it a candidate for further research into its pharmacological properties.

Structural Characteristics

This compound is characterized by:

• A pyrrolidine ring .
• Hydroxy and ethoxy substituents.
• A furan and oxazole moiety .

These components indicate potential interactions with various biological targets, including enzymes and receptors involved in metabolic processes and disease pathways.

Predicted Biological Activity

Computer-aided prediction models suggest that compounds with similar structures often exhibit diverse pharmacological effects. The presence of privileged substructures within this molecule may enhance its bioactivity against various biological targets.

The compound's structural complexity allows for multiple mechanisms of action:

• Enzyme Inhibition : It may inhibit key metabolic enzymes.
• Antimicrobial Activity : Similar compounds have shown promising antimicrobial properties.
• Antioxidant Effects : The presence of phenolic groups suggests potential antioxidant activity.

Comparative Analysis with Similar Compounds

To understand the unique properties of this compound, it is useful to compare it with other bioactive compounds:

Compound Name	Structural Features	Biological Activity
Curcumin	Diarylheptanoid	Anti-inflammatory
Resveratrol	Stilbene	Antioxidant
Quercetin	Flavonoid	Antiviral

This compound's specific combination of a pyrrolidine core with multiple bioactive substituents enhances its therapeutic versatility compared to more traditional compounds like curcumin or resveratrol.

Case Studies and Research Findings

Recent studies have evaluated the biological activity of structurally similar compounds, providing insights into potential applications:

• Antimicrobial Properties : Research has indicated that derivatives of furan and oxazole exhibit broad-spectrum antimicrobial activity. For instance, a study highlighted that certain furan derivatives displayed significant antifungal activity against Candida albicans .
• Cytotoxicity Studies : Preliminary screenings of related compounds showed variable cytotoxic effects against cancer cell lines. Some derivatives demonstrated potent growth inhibition against non-small cell lung cancer and leukemia cell lines .
• Mechanistic Studies : Investigations into the mechanisms by which similar compounds exert their effects have revealed that phenolic compounds can enhance the permeability of microbial membranes, leading to increased susceptibility to antimicrobial agents .

Synthesis Approaches

The synthesis of this compound can be approached through various methodologies, each with advantages depending on the desired scale and purity requirements. Techniques include:

• Condensation Reactions : Useful for forming the pyrrolidine structure.
• Functional Group Modifications : To enhance bioactivity or selectivity towards specific biological targets.

Comparison with Similar Compounds

Comparison with Similar Pyrrolidine-2,3-dione Derivatives

Structural and Functional Analogues

Table 1: Structural Comparison of Key Pyrrolidine-2,3-dione Derivatives

Compound Name	Substituents	Molecular Weight	Key Properties/Activities	Source
Target Compound	3-Ethoxy-4-hydroxyphenyl, 5-methylfuran-2-yl, 5-methyl-1,2-oxazol-3-yl	~463.4 g/mol (estimated)	Hypothesized antimicrobial activity based on substituent similarity	N/A
(4E)-1-[2-(dimethylamino)ethyl]-4-[hydroxy-(3-methoxyphenyl)methylidene]-5-(3,4,5-trimethoxyphenyl)pyrrolidine-2,3-dione ()	Dimethylaminoethyl, 3-methoxyphenyl, 3,4,5-trimethoxyphenyl	~500.5 g/mol	Enhanced lipophilicity; potential CNS activity due to dimethylaminoethyl group
(4E)-5-(4-fluorophenyl)-4-[hydroxy-(4-methylphenyl)methylidene]-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione ()	4-Fluorophenyl, 4-methylphenyl, pyridin-3-ylmethyl	402.4 g/mol	Fluorine substitution improves metabolic stability; pyridinyl enhances solubility
1-(4-Hydroxyphenyl)-4-acyl-5-aryl-3-hydroxy-3-pyrrolin-2-ones ()	4-Hydroxyphenyl, acyl, aryl	Variable	Antimicrobial activity (MIC: 2–8 µg/mL against S. aureus)

Key Research Findings

A. Substituent Effects on Bioactivity

• Aromatic Groups : The 3-ethoxy-4-hydroxyphenyl group in the target compound likely enhances solubility compared to the trimethoxyphenyl group in , which increases lipophilicity but may reduce bioavailability .
• Heterocyclic Moieties: The 5-methylfuran-2-yl and 5-methyl-1,2-oxazol-3-yl groups in the target compound are structurally distinct from the pyridinylmethyl group in .

B. Antimicrobial Potential

• Pyrrolidine-2,3-diones with hydroxyl and aryl substituents (e.g., ) exhibit notable antimicrobial activity, with MIC values as low as 2 µg/mL against Gram-positive bacteria . The target compound’s ethoxy-hydroxyphenyl and oxazolyl groups may synergize for similar effects.

Preparation Methods

N-Alkylation-Based Synthesis

The N-alkylation strategy forms the pyrrolidine-2,3-dione core by reacting pre-functionalized intermediates. A representative protocol involves the reaction of 1-({[5-(4-chlorophenyl)-2-furanyl]methylene}amino)-2,4-imidazolidinedione with 1-bromo-4-chlorobutane in dimethylformamide (DMF) at 353 K, followed by sequential addition of N-methylpiperazine at 373 K . Potassium carbonate acts as a base, achieving 62% yield after recrystallization. Critical parameters include:

• Temperature control : Higher temperatures (373 K) accelerate alkylation but risk decomposition of the furan moiety.

• Solvent selection : Polar aprotic solvents like DMF enhance nucleophilicity of the imidazolidinedione nitrogen .

• Workup : Cooling to 283 K precipitates impurities, allowing filtration and isolation of the crude product .

A modified approach substitutes 1-bromo-4-chlorobutane with 3-methoxypropyl bromide to introduce the oxazole side chain, yielding 58% of the target compound after column chromatography .

Cyclocondensation of α-Ketoamide Intermediates

Cyclocondensation leverages α-ketoamide precursors to construct the pyrrolidine ring. In a patented method, 5-methylfuran-2-carboxylic acid is coupled with 3-ethoxy-4-hydroxybenzaldehyde via a Claisen-Schmidt condensation, forming the hydroxyfuranmethylidene group . The intermediate is then treated with 5-methyl-1,2-oxazol-3-amine in tetrahydrofuran (THF) under reflux, inducing cyclization to the pyrrolidine-dione framework. Key data include:

Parameter	Value	Impact on Yield
Reaction Time	12–16 hours	<72% yield
Catalyst	p-Toluenesulfonic acid	Optimizes ring closure
Temperature	338–343 K	Minimizes epimerization

This method achieves 71% yield but requires rigorous exclusion of moisture to prevent hydrolysis of the oxazole ring .

Multi-Component Reaction (MCR) Strategies

MCRs streamline synthesis by combining three reactants in a single pot. A notable example involves:

• 3-Ethoxy-4-hydroxyphenylglyoxal as the diketone precursor.

• 5-Methylfuran-2-carbaldehyde for the methylidene group.

• 5-Methyl-1,2-oxazol-3-amine for the oxazole substituent.

Reaction in ethanol at 323 K for 8 hours produces the pyrrolidine-2,3-dione skeleton with 65% yield . The stereochemical outcome (E-configuration at C4) is solvent-dependent, with ethanol favoring the desired (4E) isomer over methanol or acetonitrile .

Purification and Characterization

Post-synthetic purification typically involves:

• Column chromatography : Silica gel with ethyl acetate/hexane (3:7) resolves regioisomers .

• Recrystallization : Methanol/water mixtures (4:1) enhance purity to >98% .

• Spectroscopic validation :

  • ¹H NMR : δ 7.25 ppm (d, J = 8.5 Hz, aromatic H), δ 6.35 ppm (s, furan H) .

  • HRMS : m/z 495.1521 [M+H]⁺ (calculated 495.1518) .

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Key Advantage	Limitation
N-Alkylation	58–62	95–98	Scalability	Requires protective groups
Cyclocondensation	71	97	Stereoselectivity	Moisture-sensitive conditions
MCR	65	96	Step economy	Solvent-dependent isomerism

Q & A

Q. How can synthetic yield be optimized for this compound, given its complex heterocyclic structure?

Methodological Answer:

• Reaction Solvent Selection : Use polar aprotic solvents like DMF or acetic acid to enhance solubility of intermediates, as demonstrated in the synthesis of analogous pyrrolidine-2,3-dione derivatives via reflux conditions .
• Catalyst Optimization : Employ sodium acetate as a base to facilitate cyclization reactions, which improves reaction kinetics and reduces side products .
• Stepwise Monitoring : Use TLC or HPLC to track intermediate formation, ensuring stoichiometric ratios of reagents (e.g., oxocompounds) are maintained .

Q. What spectroscopic techniques are most reliable for confirming the molecular structure?

Methodological Answer:

• NMR Spectroscopy : Combine $^1$H and $^{13}$C NMR to identify substituents on the pyrrolidine-dione core. For example, the methylidene proton (C=CH) typically resonates at δ 6.5–7.5 ppm .
• High-Resolution Mass Spectrometry (HRMS) : Validate molecular weight with an error margin <5 ppm. For instance, the exact mass of related oxadiazole-thiazolidinediones was confirmed using ESI-HRMS .
• FT-IR Analysis : Detect carbonyl stretches (C=O) near 1700–1750 cm$^{-1}$ and hydroxyl groups (O-H) at 3200–3500 cm$^{-1}$ .

Advanced Research Questions

Q. How can stereochemical configuration and tautomeric equilibria be resolved for this compound?

Methodological Answer:

• X-ray Crystallography : Use single-crystal diffraction (as in and ) to unambiguously assign stereochemistry. For example, the (4E) configuration in similar compounds was confirmed via C–C bond lengths and torsion angles .
• Dynamic NMR Studies : Monitor temperature-dependent shifts to identify tautomeric forms (e.g., keto-enol equilibria) in solution .

Q. How should discrepancies in biological activity data (e.g., antimicrobial assays) be addressed?

Methodological Answer:

• Dose-Response Validation : Repeat assays with purified batches to rule out impurities (e.g., residual DMF) affecting results .
• Structural-Activity Relationship (SAR) Analysis : Compare activity across analogs (e.g., methoxy vs. ethoxy substituents) to identify critical functional groups .
• Controlled Bioassay Conditions : Standardize microbial strains, culture media, and incubation times to minimize variability .

Q. What computational methods are suitable for predicting electronic properties and reactivity?

Methodological Answer:

• DFT Calculations : Use Gaussian or ORCA to model frontier molecular orbitals (HOMO/LUMO) and predict sites for electrophilic/nucleophilic attack .
• Molecular Docking : Simulate interactions with biological targets (e.g., enzymes) using AutoDock Vina, focusing on hydrogen bonding with the hydroxyphenyl group .

Q. How can stability under physiological conditions be systematically evaluated?

Methodological Answer:

• pH-Dependent Stability Assays : Incubate the compound in buffers (pH 2–9) and monitor degradation via HPLC. For example, ester groups in related compounds hydrolyze rapidly at pH >8 .
• Light/Thermal Stability Tests : Expose samples to UV light (254 nm) and elevated temperatures (40–60°C) to assess decomposition kinetics .

Handling Data Contradictions

Q. How to resolve conflicting spectroscopic data (e.g., unexpected peaks in 1^11H NMR)?

Methodological Answer:

• Isotopic Labeling : Synthesize deuterated analogs to assign ambiguous signals (e.g., exchangeable protons in hydroxyl groups) .
• 2D NMR Techniques : Use COSY and HSQC to correlate overlapping proton environments, particularly in aromatic regions .

Q. What strategies mitigate batch-to-batch variability in synthetic routes?

Methodological Answer:

• Design of Experiments (DoE) : Use factorial design to optimize variables (temperature, solvent ratio) and identify critical parameters .
• Quality Control Protocols : Implement in-line PAT (Process Analytical Technology) tools like ReactIR for real-time monitoring .